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Technical Support Center: AC915 Accelerometer
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for the AC915 accelerometer. It is intended for researchers, scientists, and

drug development professionals utilizing this sensor in their experiments.

Frequently Asked Questions (FAQs)
1. What is the expected output of a properly functioning AC915 accelerometer?

A functional AC915 accelerometer, when powered correctly, will output a DC bias voltage within

the range of 10-14 VDC.[1][2] Superimposed on this DC voltage will be an AC voltage signal

that is proportional to the measured vibration. The sensitivity of the standard AC915 is 100

mV/g (±10%).[1][3][4]

2. My AC915 is providing no signal. What are the likely causes?

No signal from the accelerometer, indicated by a Bias Output Voltage (BOV) of 0 V, is typically

due to a lack of power or a short in the cabling or connector.[5][6] To troubleshoot, you should:

Verify that the power supply is on and providing the specified 18-28 VDC.[1]

Inspect the cabling and connectors for any signs of damage or shorts. A frayed shield

touching the signal leads is a common cause.[6]
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Check for loose connections at the sensor, junction box, and data acquisition system.[5][6]

3. The Bias Output Voltage (BOV) is equal to the supply voltage. What does this indicate?

If the measured BOV is equal to the supply voltage (e.g., 24 V), it usually signifies an open

circuit in the sensor or cabling, or that the sensor is reverse powered.[7] The most common

issue is with the connector or cabling.[6][7]

4. The accelerometer signal is noisy or erratic. What are the potential reasons?

Erratic signals or a fluctuating bias voltage can be caused by several factors:[5][7]

Poor Connections: Corroded, dirty, or loose connections can introduce noise.[5][7]

Ground Loops: Improper shielding or grounding can lead to interference, often appearing as

multiples of the line power frequency in the FFT spectrum.[7]

Thermal Transients: Sudden temperature changes can cause low-frequency bias shifts,

especially in sensitive, low-frequency applications.[5][7]

Signal Overload: Exposing the sensor to vibration levels beyond its dynamic range of ±50 g

peak can cause the internal amplifier to saturate, leading to a "ski slope" effect in the

frequency spectrum.[1][6]

5. I suspect the AC915 sensor is damaged. How can I confirm this?

Sensor damage is often indicated by a Bias Output Voltage that is stable but outside the

normal 10-14 VDC range.[1][6] Common causes of sensor damage include:

Exposure to temperatures exceeding the operating range of -40 to 121°C (-40 to 250°F).[1]

[8]

Physical shock greater than the maximum shock protection of 5,000 g peak.[1][2]

Incorrect powering or electrostatic discharge.[6]

A change in the sensor's sensitivity can also indicate a faulty internal charge converter. This

can be verified by performing a calibration check with a reference shaker.[9]
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Technical Specifications Summary
The following table summarizes the key quantitative data for the AC915 accelerometer.

Specification Value

Sensitivity (±10%) 100 mV/g

Frequency Response (±3dB) 0.5 - 15,000 Hz (30 - 900,000 CPM)

Dynamic Range ± 50 g, peak

Voltage Source (IEPE) 18 - 28 VDC

Constant Current Excitation 2 - 10 mA

Bias Output Voltage 10 - 14 VDC

Temperature Range -40 to 121°C (-40 to 250°F)

Maximum Shock Protection 5,000 g, peak

Experimental Protocols
Protocol 1: Verifying AC915 Installation and Basic
Functionality
This protocol outlines the steps to verify the correct installation and basic operation of an

AC915 accelerometer using a digital multimeter or a data acquisition system capable of

measuring DC voltage.

Methodology:

Ensure Safety: If the AC915 is installed in a hazardous area, ensure all safety procedures

are followed before connecting any test equipment. The AC915 requires an approved

intrinsic safety barrier.[8]

Power the Sensor: Connect the AC915 to a compatible power supply providing 18-28 VDC

with a constant current of 2-10 mA.[1]

Measure Bias Output Voltage (BOV):
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Set a digital multimeter to measure DC voltage.

Connect the positive lead to the signal/power conductor and the negative lead to the

common conductor. For the AC915-1A with a 2-pin connector, Pin A is (+) Signal/Power

and Pin B is (-) Common.[3]

The multimeter should read a stable DC voltage between 10 and 14 VDC.[1]

Interpret the Results:

Within 10-14 VDC: The sensor is likely powered correctly and is operational.

0 VDC: Indicates a short circuit or no power.[6]

Equal to Supply Voltage (e.g., 24 VDC): Indicates an open circuit.[7]

Stable but outside 10-14 VDC: Suggests a potential sensor fault.[6]

Unstable/Fluctuating: May indicate a poor connection, grounding issue, or thermal

transient.[5]

Diagrams
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Measure Bias Output Voltage (BOV)

10-14 VDC

Normal

0 VDC

Abnormal

= Supply Voltage

Abnormal

Stable but outside 10-14 VDC

Abnormal

Unstable / Fluctuating

Abnormal

Sensor OK, Check AC Signal No Power or Short Circuit Open Circuit in Cable/Sensor Probable Sensor Fault Poor Connection, Ground Loop, or Thermal Transient

Proceed with experiment 1. Verify Power Supply
2. Inspect Cables & Connectors for Shorts

1. Check all Connections
2. Test Cable Continuity

1. Verify Operating Temperature
2. Check for Shock Damage

3. Consider Sensor Replacement

1. Clean & Tighten Connectors
2. Verify Shielding & Grounding

3. Stabilize Temperature

AC915 Sensor
Power & Data Acquisition

PZT Ceramic Element
(Senses Vibration) Internal IEPE AmplifierCharge IEPE Power Supply

(18-28 VDC, 2-10 mA)

Pin A: DC Power In
Pin B: Common Data Acquisition System

AC Signal (Vibration Data)
superimposed on
DC Bias (10-14V)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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